N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide
Overview
Description
N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide, also known as A-836,339, is a selective CB2 receptor agonist. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide selectively activates the CB2 receptor, which is primarily expressed in immune cells. Activation of the CB2 receptor has been shown to have anti-inflammatory and immunomodulatory effects. It has also been shown to have analgesic effects by reducing the release of pro-inflammatory mediators.
Biochemical and Physiological Effects:
N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been shown to have analgesic effects by reducing the release of pro-inflammatory mediators such as prostaglandins.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide in lab experiments is its selectivity for the CB2 receptor. This allows for more precise targeting of immune cells and reduces the potential for off-target effects. However, one limitation of using N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide. One area of interest is its potential use in the treatment of neuroinflammatory diseases such as multiple sclerosis and Alzheimer's disease. Additionally, further research could be done on its potential use in the treatment of cancer and diabetes. Finally, more studies could be done to investigate the potential side effects and safety of N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide in humans.
Synthesis Methods
The synthesis of N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide involves the reaction of 2-bromoethylbenzene with 2-pyrazinecarboxamide in the presence of potassium carbonate and copper powder. The resulting product is then treated with methylamine to obtain N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide.
Scientific Research Applications
N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential use in the treatment of cancer, diabetes, and obesity.
properties
IUPAC Name |
N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O/c1-11(12-6-4-3-5-7-12)17(2)14(18)13-10-15-8-9-16-13/h3-11H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMTNDULSDHPHLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N(C)C(=O)C2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(1-phenylethyl)pyrazine-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-methylpropyl)-2-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B7514781.png)
![N-[1-(5-methylfuran-2-yl)ethyl]pyridine-3-carboxamide](/img/structure/B7514811.png)
![6-[cyclohexyl(methyl)amino]-N,N-di(propan-2-yl)pyridine-3-sulfonamide](/img/structure/B7514815.png)
![2-(2-Bicyclo[2.2.1]heptanyl)-1-[3-(hydroxymethyl)piperidin-1-yl]ethanone](/img/structure/B7514836.png)
![[3-(Hydroxymethyl)piperidin-1-yl]-(2-methoxyphenyl)methanone](/img/structure/B7514850.png)
![(4-Tert-butylphenyl)-[3-(hydroxymethyl)piperidin-1-yl]methanone](/img/structure/B7514859.png)